Cas no 2051-33-4 (1-Hexanol,5-methyl-2-(1-methylethyl)-)
1-Hexanol,5-methyl-2-(1-methylethyl)-, also known as 5-Methyl-2-(isopropyl)hexan-1-ol, is a branched-chain aliphatic alcohol with applications in organic synthesis and specialty chemical formulations. Its structure, featuring both hydroxyl and isopropyl functional groups, contributes to its utility as an intermediate in the production of fragrances, flavors, and fine chemicals. The compound exhibits moderate polarity and solubility in organic solvents, making it suitable for use in solvent systems and as a precursor for esterification reactions. Its branched alkyl chain enhances stability and influences volatility, offering controlled reactivity in synthetic pathways. This alcohol is valued for its balance of hydrophobicity and reactivity in industrial and laboratory settings.
2051-33-4 structure
Product Name:1-Hexanol,5-methyl-2-(1-methylethyl)-
CAS No:2051-33-4
MF:C10H22O
MW:158.281083583832
MDL:MFCD00067466
CID:287485
PubChem ID:96291
Update Time:2025-10-14
1-Hexanol,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanol,5-methyl-2-(1-methylethyl)-
- 2-Isopropyl-5-methylhexan-1-ol
- Tetrahydrolavandulol
- 2-Isopropyl-5-methyl-1-hexanol
- 2-Isopropyl-5-methylhexanol
- 5-methyl-2-propan-2-yl-hexan-1-ol
- synthetic tetrahydrolavandulol
- 5-methyl-2-(1-methylethyl)-hexan-1-ol
- FT-0691726
- 2-Isopropyl-5-methyl-1-hexanol #
- SB85077
- NCIOpen2_000231
- BS-49382
- EINECS 218-119-3
- NSC 65622
- AKOS009159533
- DTXSID60870928
- E84750
- MFCD00067466
- J-013373
- SCHEMBL671825
- A905897
- 5-methyl-2-(propan-2-yl)hexan-1-ol
- NS00046501
- NSC-65622
- 2051-33-4
- 1-Hexanol, 5-methyl-2-(1-methylethyl)-
- NSC65622
- 5-methyl-2-propan-2-ylhexan-1-ol
-
- MDL： MFCD00067466
- Inchi： 1S/C10H22O/c1-8(2)5-6-10(7-11)9(3)4/h8-11H,5-7H2,1-4H3
- InChI Key： SFIQHFBITUEIBP-UHFFFAOYSA-N
- SMILES： OCC(C(C)C)CCC(C)C
Computed Properties
- Exact Mass: 158.16700
- Monoisotopic Mass: 158.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 86.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0,84 g/cm3
- Melting Point: -1.53°C (estimate)
- Boiling Point: 94°C 12mm
- Flash Point: 99°C
- Refractive Index: 1.4360
- PSA: 20.23000
- LogP: 2.68710
- Solubility: Not determined
1-Hexanol,5-methyl-2-(1-methylethyl)- Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Hexanol,5-methyl-2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB142172-250 mg |
Tetrahydrolavandulol, 95%; . |
2051-33-4 | 95% | 250 mg |
€326.20 | 2023-07-20 | |
| abcr | AB142172-1 g |
Tetrahydrolavandulol, 95%; . |
2051-33-4 | 95% | 1 g |
€770.30 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1227824-1g |
2-Isopropyl-5-methylhexan-1-ol |
2051-33-4 | 95% | 1g |
$600 | 2024-06-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296503-1 g |
Tetrahydrolavandulol, |
2051-33-4 | 1g |
￥1,504.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296503-1g |
Tetrahydrolavandulol, |
2051-33-4 | 1g |
￥1504.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | Y1075746-100mg |
1-Hexanol, 5-methyl-2-(1-methylethyl)- |
2051-33-4 | 95% | 100mg |
$145 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1075746-250mg |
1-Hexanol, 5-methyl-2-(1-methylethyl)- |
2051-33-4 | 95% | 250mg |
$180 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1075746-1g |
1-Hexanol, 5-methyl-2-(1-methylethyl)- |
2051-33-4 | 95% | 1g |
$440 | 2024-06-07 | |
| abcr | AB142172-250mg |
Tetrahydrolavandulol, 95%; . |
2051-33-4 | 95% | 250mg |
€360.60 | 2025-04-20 | |
| abcr | AB142172-1g |
Tetrahydrolavandulol, 95%; . |
2051-33-4 | 95% | 1g |
€824.20 | 2025-04-20 |
1-Hexanol,5-methyl-2-(1-methylethyl)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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